Cas no 1987008-07-0 (2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid)

• Product Name: 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid
• CAS No: 1987008-07-0
• MF: C₁₅H₁₁ClF₃NO₂
• MW: 329.701553583145
• MDL: MFCD28987344
• CID: 4710223
• Update Time: 2025-05-25

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-Chloro-5-(trifluoromethyl)-2-pyridyl]-3-phenylpropanoic acid
• 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid

• MDL： MFCD28987344
• Inchi： 1S/C15H11ClF3NO2/c16-12-7-10(15(17,18)19)8-20-13(12)11(14(21)22)6-9-4-2-1-3-5-9/h1-5,7-8,11H,6H2,(H,21,22)
• InChI Key： GVJHGORMXVVRNX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C(=O)O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Topological Polar Surface Area: 50.2

Additional information on 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid

Introduction to 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic Acid (CAS No. 1987008-07-0)

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid, identified by its CAS number 1987008-07-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense interest among scientists and researchers. The structural features of this molecule, particularly the presence of a chloro substituent and a trifluoromethyl group on the pyridine ring, contribute to its unique chemical properties and potential applications in drug development.

The pyridine core is a common motif in many bioactive molecules, and its derivatives have been extensively studied for their pharmacological effects. The introduction of a chloro group at the 3-position and a trifluoromethyl group at the 5-position enhances the electron-withdrawing nature of the pyridine ring, which can influence the molecule's reactivity and binding affinity to biological targets. Additionally, the presence of a phenyl group at the 3-position of the propanoic acid moiety adds another layer of complexity to its interactions with biological systems.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid has shown promise in various preclinical studies as a potential lead compound for drug discovery. Its unique structural features make it a valuable scaffold for designing molecules with improved pharmacokinetic properties and reduced side effects.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, has enabled researchers to construct the complex framework of this molecule efficiently. The< strong>palladium-catalyzed cross-coupling reactions, in particular, have been instrumental in forming the carbon-carbon bonds that define its structure.

The biological activity of 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid has been explored in several contexts. Studies have indicated that it may interact with various enzymes and receptors, potentially leading to applications in treating conditions such as inflammation, pain, and neurological disorders. The< strong>trifluoromethyl group, known for its ability to enhance metabolic stability, plays a crucial role in determining the compound's bioavailability and duration of action.

Efforts are ongoing to optimize the pharmacological properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure, researchers aim to identify analogs with improved efficacy and safety profiles. These studies often involve high-throughput screening (HTS) techniques to rapidly assess the activity of large libraries of compounds against specific biological targets.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been used to predict how this compound might interact with its biological targets at the atomic level. These computational approaches provide valuable insights into the binding mechanisms and help guide the design of more effective derivatives.

The development of novel synthetic methodologies is another area where this compound has contributed significantly. The demand for efficient and sustainable synthetic routes has driven innovation in green chemistry practices. Techniques such as flow chemistry and biocatalysis have been explored as alternatives to traditional batch processing methods, offering advantages in terms of scalability and environmental impact.

The future prospects for 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid are promising, with ongoing research aimed at translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through late-stage development. Regulatory considerations and intellectual property protection will also play critical roles in ensuring its successful introduction into the market.

In conclusion, 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylpropanoic acid (CAS No. 1987008-07-0) represents an important advancement in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a compelling candidate for further exploration. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in addressing unmet medical needs.